1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol

• IUPAC Name: 1,4-bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol
• InChI: InChI=1S/C15H28N2O3/c18-13-9-16(11-14(19)3-1-4-14)7-8-17(10-13)12-15(20)5-2-6-15/h13,18-20H,1-12H2
• InChI Key: NPOFVZYZDBFCGL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CN2CCN(CC(C2)O)CC3(CCC3)O)O
• Molecular Formula: C15H28N2O3
• Molecular Weight: 284.39 g/mol

Description

1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol is a complex organic compound characterized by its unique structure, which includes a diazepane ring substituted with hydroxycyclobutyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in drug development, particularly for its ability to interact with specific molecular targets.

Industry: It is used in the production of specialty chemicals and materials, including polymers and advanced materials.

Mechanism of Action

The mechanism of action of 1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol involves its interaction with specific molecular targets, such as enzymes or receptors. This interaction can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar Compounds

1,4-Bis(hydroxymethyl)-cyclohexane: This compound shares a similar structural motif but differs in the ring structure and functional groups.

1,4-Diazepane derivatives: These compounds have a similar diazepane ring but differ in the substituents attached to the ring.

Uniqueness

1,4-Bis[(1-hydroxycyclobutyl)methyl]-1,4-diazepan-6-ol is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .